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Compound of Interest

Compound Name: 2-(2-formylphenyl)benzoic Acid

Cat. No.: B1306158

Essential Safety and Handling Guide for 2-(2-
formylphenyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-(2-
formylphenyl)benzoic acid. It includes detailed operational protocols and disposal plans to
ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Classification

2-(2-formylphenyl)benzoic acid is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
[2][3] Adherence to the safety protocols outlined below is crucial to minimize risk.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-(2-formylphenyl)benzoic acid.
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Property Value Source

Molecular Formula C14H1003 PubChem[1]
Molecular Weight 226.23 g/mol PubChem[1][3]

CAS Number 6720-26-9 PubChem[1]
Appearance White crystal powder Sunshine Pharmal4]
Melting Point 96-99 °C Sunshine Pharmal4]
Boiling Point 321.8 °C at 760 mmHg Sunshine Pharmal4]
Flash Point 162.6 °C Sunshine Pharmal4]
Density 1.4 g/cm3 Sunshine Pharma[4]
LD50 Oral (Rat) 7500 mg/kg Fisher Scientific[2]

Personal Protective Equipment (PPE)

When handling 2-(2-formylphenyl)benzoic acid, the following personal protective equipment

is mandatory to ensure personal safety.

Body Part Recommended PPE Rationale
) Protects against splashes,

Chemical safety goggles and a

Eyes/Face ) dust, and vapors that can
face shield. ) S

cause serious eye irritation.[5]
Chemical-resistant gloves ) .
) o Prevents skin contact which
Skin (e.g., Nitrile rubber), a lab coat,

and closed-toe shoes.

may cause irritation.[5][6]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator is
recommended.

Minimizes inhalation of dust or
vapors which may cause

respiratory irritation.[5]
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Operational Plan: Step-by-Step Handling Protocol

A strict operational protocol is critical for the safe handling of this chemical.

1. Preparation:

e Ensure the work area is clean and uncluttered.

 Verify that a chemical fume hood is functioning correctly.[7]

o Locate the nearest eyewash station and safety shower and confirm they are accessible.[2]
o Assemble all necessary equipment and reagents before handling the compound.

2. Handling:

» Don all required PPE as outlined in the table above.

+ Handle the compound exclusively within a chemical fume hood to control exposure.

e Avoid creating dust. Use techniques such as gentle scooping to minimize airborne particles.
« |If making a solution, add the solid to the solvent slowly to prevent splashing.

o Keep containers tightly closed when not in use.[5]

3. Post-Handling:

e Thoroughly clean the work area with an appropriate decontaminating solution.

e Properly remove and dispose of contaminated PPE.

e Wash hands and any exposed skin thoroughly with soap and water.[5]

Disposal Plan

Proper disposal of chemical waste is imperative to prevent environmental contamination and
ensure regulatory compliance.
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» Waste Collection: Collect all waste containing 2-(2-formylphenyl)benzoic acid, including
contaminated consumables (e.g., gloves, weighing paper), in a designated, clearly labeled,
and sealed hazardous waste container.[5]

o Waste Segregation: Do not mix this waste with other chemical waste streams unless
explicitly permitted by your institution's safety guidelines.

» Disposal: Dispose of the chemical waste through your institution's hazardous waste disposal
program, following all local, state, and federal regulations.[5] Do not pour down the drain.[2]

Emergency Procedures

First Aid Measures:

After inhalation: Move the person to fresh air.[5]

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[5]

o After eye contact: Rinse out with plenty of water. Call an ophthalmologist. Remove contact
lenses if present and easy to do.[5]

» After swallowing: Immediately make the victim drink water (two glasses at most). Consult a
physician.[5]

Chemical Spill Workflow

The following diagram outlines the logical workflow for handling a chemical spill of 2-(2-
formylphenyl)benzoic acid.
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Chemical Spill Response Workflow for 2-(2-formylphenyl)benzoic Acid

Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

l

Assess Spill Size & Hazard

Is it small? Is it large?

Small, Manageable Spill Large or Unmanageable Spill

Don Appropriate PPE

Call Emergency Services / EHS

Contain Spill with Absorbent Material

Secure Area & Await Response Team

Clean Up Spill with Appropriate Tools

Decontaminate Spill Area

Dispose of Waste in Labeled Container

Report Incident to Supervisor

Click to download full resolution via product page

Chemical Spill Response Workflow
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Experimental Protocol: Synthesis of an
Isoindolinone Derivative

While a specific protocol for the direct use of 2-(2-formylphenyl)benzoic acid in a drug
development context is not readily available, the following is a representative experimental
protocol for the synthesis of 2-benzyl-3-phenylisoindolin-1-one, which utilizes the closely
related starting material, 2-formylbenzoic acid. This catalyst-free method in water highlights a
green chemistry approach.[7]

Materials:

2-formylbenzoic acid

e Benzylamine

e Acetophenone

o Water

» Sealed reaction vessel

e Magnetic stirrer with heating capabilities
« Filtration apparatus

Procedure:

In a sealed vessel, combine 2-formylbenzoic acid (1.0 mmol), benzylamine (1.0 mmol), and
acetophenone (1.0 mmol) in water (5 mL).[7]

Heat the reaction mixture to 70 °C and stir for 12 hours.[7]

After cooling to room temperature, the product will precipitate.[7]

Collect the solid by filtration, wash with water, and dry to yield the pure 2-benzyl-3-
phenylisoindolin-1-one.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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